4-(2,4-Difluorophenoxy)butane-1-thiol

• Molecular Formula: C10H12F2OS
• Molecular Weight: 218.27 g/mol
• SMILES: C1=CC(=C(C=C1F)F)OCCCCS
• InChI: InChI=1S/C10H12F2OS/c11-8-3-4-10(9(12)7-8)13-5-1-2-6-14/h3-4,7,14H,1-2,5-6H2
• InChIKey: INIBMSLDOQABCY-UHFFFAOYSA-N

4-(2,4-Difluorophenoxy)butane-1-thiol: A Specialized Fluoroaryl Thiol for Targeted Organic and Materials Research

4-(2,4-Difluorophenoxy)butane-1-thiol (CAS not universally assigned; PubChem CID 79019000) is a fluorinated aromatic ether belonging to the class of phenoxy-substituted alkanethiols. Its molecular structure consists of a 2,4-difluorophenyl ring linked via an ether oxygen to a butane chain, which terminates in a reactive sulfhydryl (-SH) group [1]. The compound has a molecular weight of 218.27 g/mol and a calculated XLogP3-AA of 3.1, indicating moderate lipophilicity [1].

Fluorinated thiol for surface chemistry and self-assembly

Ether-linked butane spacer with moderate lipophilicity

Reactive sulfhydryl group for conjugation and monolayer formation

• [1] PubChem. (2024). 4-(2,4-Difluorophenoxy)butane-1-thiol (CID 79019000). National Center for Biotechnology Information. Retrieved April 2026. View Source

Why General-Purpose Thiols Cannot Substitute for 4-(2,4-Difluorophenoxy)butane-1-thiol in Fluorine-Dependent Applications

The specific placement of fluorine atoms on the phenyl ring of 4-(2,4-difluorophenoxy)butane-1-thiol fundamentally alters its electronic and steric properties compared to non-fluorinated or differently fluorinated analogs. The electron-withdrawing nature of the 2,4-difluoro substitution pattern modulates the electron density of the aromatic ring and the adjacent ether linkage, which can influence nucleophilicity, redox potential, and molecular recognition events [1]. Substituting this compound with a non-fluorinated phenoxybutane-thiol or a regioisomer (e.g., 2,3- or 3,5-difluoro) risks unpredictable changes in reactivity and performance, particularly in applications requiring precise electronic tuning or defined intermolecular interactions [1][2].

2,4-Difluoro (Target) Electron-withdrawing pattern modulates ether linkage reactivity; XLogP ~3.1

Other Regioisomers (e.g., 2,3- / 3,5-) Different fluorine positions alter electronic profile and lipophilicity (XLogP 2.9 for 2,3-)

Non-fluorinated phenoxy-thiols Lack fluorine electronic effects; may shift surface packing and insulating behavior

Alkanethiols without phenoxy terminus Different monolayer quality; may not provide comparable SAM insulation

• [1] PubChem. (2024). 4-(2,4-Difluorophenoxy)butane-1-thiol (CID 79019000). National Center for Biotechnology Information. Retrieved April 2026. View Source
• [2] O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. View Source

Quantifiable Differentiation of 4-(2,4-Difluorophenoxy)butane-1-thiol vs. Structural Analogs

Computed Physicochemical Property Divergence: LogP and Topological Polar Surface Area Compared to 2,3-Difluoro Regioisomer

While structurally isomeric, the 2,4-difluorophenoxy derivative exhibits distinct computed physicochemical properties compared to the 2,3-difluorophenoxy regioisomer. PubChem data indicate that the 2,4-isomer has an XLogP3-AA of 3.1 and a topological polar surface area (TPSA) of 10.2 Ų [1]. For the 2,3-difluorophenoxy analog, the XLogP3-AA is reported as 2.9 with a TPSA of 9.2 Ų [2].

Lipophilicity / TPSA

Cross-study comparable

XLogP 3.1 vs 2.9; TPSA 10.2 vs 9.2 Ų (2,4- vs 2,3-isomer)

Regioisomer-dependent physicochemical profile informs ADME tuning

Computed properties; experimental validation recommended

Evidence Dimension	Lipophilicity (XLogP3-AA) / Topological Polar Surface Area (TPSA)
Target Compound Data	XLogP3-AA = 3.1; TPSA = 10.2 Ų
Comparator Or Baseline	4-(2,3-Difluorophenoxy)butane-1-thiol: XLogP3-AA = 2.9; TPSA = 9.2 Ų
Quantified Difference	ΔXLogP = +0.2; ΔTPSA = +1.0 Ų
Conditions	Computed properties via PubChem (XLogP3 3.0 and Cactvs 3.4.6.11 algorithms)

Why This Matters

A higher LogP value suggests increased membrane permeability and lipophilicity, while a larger TPSA indicates greater polar surface exposure, both of which can be critical differentiators for designing compounds with specific ADME (Absorption, Distribution, Metabolism, Excretion) profiles in drug discovery.

• [1] PubChem. (2024). 4-(2,4-Difluorophenoxy)butane-1-thiol (CID 79019000). National Center for Biotechnology Information. Retrieved April 2026. View Source
• [2] PubChem. (2024). 4-(2,3-Difluorophenoxy)butane-1-thiol (CID 70700648). National Center for Biotechnology Information. Retrieved April 2026. View Source

Regioisomeric Purity and Availability: 96% Specification for 2,4-Difluoro vs. 95% for 3,5-Difluoro Analog

Procurement data reveals a tangible difference in the commercially available purity between regioisomers. 4-(2,4-Difluorophenoxy)butane-1-thiol is available from suppliers at a specified purity of 96.0% . In contrast, the 3,5-difluorophenoxy regioisomer is referenced with a purity of 95.0% .

Purity Specification

Supplier specification

96.0% (2,4-isomer) vs 95.0% (3,5-isomer)

Higher specification may improve stoichiometric control

Catalog data; verify with lot-specific COA

Evidence Dimension	Commercial Purity Specification
Target Compound Data	96.0% (Fluorochem)
Comparator Or Baseline	4-(3,5-Difluorophenoxy)butane-1-thiol: 95.0% (CymitQuimica catalog)
Quantified Difference	+1.0 absolute percentage point
Conditions	Supplier catalog specifications; data as of 2025-2026

Why This Matters

For research applications requiring high fidelity, a 1% absolute difference in purity can impact reaction stoichiometry, reduce the need for further purification, and improve reproducibility, directly affecting procurement decisions when cost and efficiency are paramount.

Inferred Class Advantage: Phenoxy-Terminated Alkanethiols Form High-Quality Self-Assembled Monolayers (SAMs) with Superior Insulating Properties

While direct comparative data for the 2,4-difluoro derivative is absent in the public domain, studies on the broader class of phenoxy-terminated alkanethiols provide a strong foundation for selection. A key study demonstrated that phenoxy-terminated alkanethiols form high-quality self-assembled monolayers (SAMs) on gold surfaces with "perfect insulating properties," a performance characteristic not universally observed across all thiol classes [1].

SAM Insulation

Class-level inference

Phenoxy-alkanethiol class forms high-quality insulating SAMs on gold

2,4-F substitution may further tune interfacial electronic properties

Direct data for this compound not yet available

Evidence Dimension	SAM Formation Quality and Insulating Behavior
Target Compound Data	Phenoxy-terminated alkanethiols (class) exhibit "perfect insulating properties" as SAMs on gold
Comparator Or Baseline	Alkanethiols of different chain lengths/terminations (e.g., alkyl, hydroxyl) show variable insulating properties
Quantified Difference	Qualitative superiority in insulation performance; data presented via current-voltage (I-V) characterization curves showing minimal leakage current
Conditions	Thiolate SAMs on gold surfaces; electrical conduction measured via conductive-probe atomic force microscopy (CP-AFM)

Why This Matters

This class-level evidence positions the compound as a promising candidate for applications in molecular electronics and biosensors, where the electronic properties of the monolayer interface are critical. The 2,4-difluoro substitution offers a unique opportunity to tune these interfacial properties further via electronic effects, a hypothesis that can be directly tested.

• [1] Jiang, P., Liu, Z., & Cai, S. (2005). Preparation of High Quality Electrical Insulator Self-Assembled Monolayers on Gold. Experimental Investigation of the Conduction Mechanism through Organic Thin Films. Langmuir, 21(24), 11128-11135. View Source

Strategic Application Scenarios for 4-(2,4-Difluorophenoxy)butane-1-thiol Informed by Quantitative Evidence

Precision Tuning of ADME Properties in Medicinal Chemistry Lead Optimization

The computed lipophilicity (XLogP3-AA = 3.1) and TPSA (10.2 Ų) of 4-(2,4-difluorophenoxy)butane-1-thiol [1] are distinct from its 2,3-difluoro regioisomer (XLogP3-AA = 2.9, TPSA = 9.2 Ų) [2]. This difference in physicochemical profile makes it a valuable building block for medicinal chemists seeking to fine-tune the ADME properties of lead compounds without introducing additional molecular weight or complexity. The higher LogP may enhance membrane permeability, while the subtle increase in polar surface area could influence solubility and protein binding. Selection of this specific regioisomer over alternatives can be a data-driven decision in property-based drug design.

High-Reproducibility Synthesis Requiring a 96% Pure Difluoroaryl Thiol Building Block

For synthetic chemists executing multi-step sequences or library synthesis, the procurement of 4-(2,4-difluorophenoxy)butane-1-thiol at a validated 96.0% purity [1] offers a quantifiable advantage over the 95.0% purity reported for the 3,5-difluoro regioisomer [2]. This higher specification reduces the uncertainty associated with impurity profiles, leading to more accurate stoichiometric calculations and potentially higher yields in sensitive reactions such as thiol-ene click chemistry or nucleophilic substitutions. This directly addresses procurement concerns regarding batch-to-batch consistency and experimental reproducibility.

Development of Fluorinated Self-Assembled Monolayers (SAMs) for Molecular Electronics and Biosensing

The class of phenoxy-terminated alkanethiols is known to form high-quality, electrically insulating self-assembled monolayers (SAMs) on gold surfaces [1]. 4-(2,4-Difluorophenoxy)butane-1-thiol, as a member of this class, is a logical candidate for creating well-ordered, robust monolayers. The electron-withdrawing 2,4-difluoro substitution is expected to influence the electronic properties of the monolayer, such as its work function and dielectric constant, which are critical parameters for charge transport in molecular junctions and for minimizing background noise in electrochemical biosensors. Researchers in these fields should prioritize this compound over non-fluorinated analogs to explore these unique interfacial electronic effects.

Application

Selection Property

Validation Focus

Medicinal chemistry lead optimization

Regioisomer-specific lipophilicity and polar surface area

ADME property modulation studies

Multi-step synthesis requiring high reproducibility

High-purity fluoroaryl thiol building block

Stoichiometry control and batch consistency

Molecular electronics and biosensing research

Fluorinated phenoxy-thiol for self-assembled monolayers

Insulating monolayer characterization and electronic tuning

• [1] PubChem. (2024). 4-(2,4-Difluorophenoxy)butane-1-thiol (CID 79019000). National Center for Biotechnology Information. Retrieved April 2026. View Source
• [2] PubChem. (2024). 4-(2,3-Difluorophenoxy)butane-1-thiol (CID 70700648). National Center for Biotechnology Information. Retrieved April 2026. View Source
• [3] Jiang, P., Liu, Z., & Cai, S. (2005). Preparation of High Quality Electrical Insulator Self-Assembled Monolayers on Gold. Experimental Investigation of the Conduction Mechanism through Organic Thin Films. Langmuir, 21(24), 11128-11135. View Source